Cas no 2137565-04-7 (1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137565-04-7
• MF: C₁₇H₃₁ClN₂O₄
• MW: 362.892044305801
• CID: 5256946
• Update Time: 2025-10-29

1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C17H31ClN2O4/c1-6-8-19(7-2)14-9-13(15(21)23-12-18)10-20(11-14)16(22)24-17(3,4)5/h13-14H,6-12H2,1-5H3
• InChI Key： GJBYALLSUZRIFN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N(CC)CCC)CC(C(OCCl)=O)C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 424.7±45.0 °C(Predicted)
• pka: 8.62±0.40(Predicted)

Additional information on 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

Recent Advances in the Study of 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137565-04-7)

In recent years, the compound 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137565-04-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of 1,3-Piperidinedicarboxylic acid derivatives has been optimized to improve yield and purity, with recent reports highlighting the use of novel catalytic systems and green chemistry approaches. Researchers have successfully employed asymmetric synthesis techniques to obtain enantiomerically pure forms of the compound, which is crucial for its biological activity. The compound's structural features, including the chloromethyl and tert-butyl ester groups, have been identified as key determinants of its reactivity and interaction with biological targets.

Pharmacological studies have revealed that 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester exhibits potent activity against specific enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, suggesting potential applications in treating conditions such as Alzheimer's disease and chronic inflammation. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been investigated to assess its suitability as a drug candidate.

Recent advancements in computational chemistry have facilitated a deeper understanding of the compound's mechanism of action. Molecular docking and dynamics simulations have identified potential binding sites and interactions with target proteins, providing a structural basis for its biological effects. These findings are being leveraged to design derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the ongoing research on 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137565-04-7) underscores its potential as a versatile scaffold in drug discovery. The integration of synthetic chemistry, pharmacological studies, and computational modeling has provided a comprehensive framework for exploring its therapeutic applications. Future studies are expected to focus on clinical translation and the optimization of its drug-like properties to meet the demands of modern medicine.